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Compound of Interest

Compound Name: 3-Methoxybenzeneboronic acid

Cat. No.: B135778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics

of (3-Methoxyphenyl)boronic acid, a versatile reagent widely utilized in organic synthesis,

particularly in the formation of carbon-carbon bonds through Suzuki-Miyaura cross-coupling

reactions. Its unique properties make it a valuable building block in the development of

complex organic molecules, including pharmaceuticals and agrochemicals.

Core Physical and Chemical Properties
(3-Methoxyphenyl)boronic acid, also known as 3-methoxybenzeneboronic acid, is a white to

light yellow crystalline powder.[1] It is soluble in polar organic solvents such as methanol and

dimethyl sulfoxide (DMSO).[1][2] The presence of the methoxy group enhances its reactivity

and solubility, making it an effective component in various chemical transformations.[2][3]

Table 1: General Properties of (3-Methoxyphenyl)boronic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b135778?utm_src=pdf-interest
https://www.benchchem.com/product/b135778?utm_src=pdf-body
https://www.rose-hulman.edu/~brandt/OrganicLab/Suzuki_Cross-coupling_procedure.pdf
https://www.rose-hulman.edu/~brandt/OrganicLab/Suzuki_Cross-coupling_procedure.pdf
https://www.researchgate.net/figure/Suzuki-coupling-reaction-of-3-haloanisole-with-various-phenylboronic-acids-catalysed-by_fig2_258170454
https://www.researchgate.net/figure/Suzuki-coupling-reaction-of-3-haloanisole-with-various-phenylboronic-acids-catalysed-by_fig2_258170454
https://www.bldpharm.com/products/10365-98-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 10365-98-7 [4][5][6]

Molecular Formula C₇H₉BO₃ [4][5]

Molecular Weight 151.96 g/mol [5][6]

Appearance
White to light yellow crystalline

powder
[1][7]

Melting Point 160-163 °C [8]

Table 2: Spectroscopic Data Summary

Spectrum Type Key Features/Notes

¹H NMR Spectral data available.[4]

¹³C NMR Spectral data available.[9][10]

IR Spectral data available.[11][12]

Safety and Handling
(3-Methoxyphenyl)boronic acid is classified as harmful if swallowed and causes skin and

serious eye irritation.[12] It may also cause respiratory irritation.[12] Appropriate personal

protective equipment (PPE), including gloves, eye protection, and a dust mask, should be used

when handling this compound.[6]

Table 3: GHS Hazard Information

Hazard Statement Code

Harmful if swallowed H302

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335
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This information is a summary. Always consult the full Safety Data Sheet (SDS) before

handling.

Experimental Protocols
Suzuki-Miyaura Cross-Coupling Reaction: A General
Protocol
The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling reaction between an

organoboron compound (like (3-Methoxyphenyl)boronic acid) and an organic halide or triflate.

[13][14] This reaction is a cornerstone of modern organic synthesis for the formation of biaryl

compounds.

Experimental Workflow:
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Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Detailed Example Protocol:

This protocol is a representative example and may require optimization for specific substrates.

Reaction Setup: In a round-bottom flask, combine the aryl halide (1.0 mmol), (3-

Methoxyphenyl)boronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

Inert Atmosphere: Seal the flask and subject it to three cycles of vacuum and backfilling with

an inert gas (e.g., argon or nitrogen).
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Solvent and Catalyst Addition: Under the inert atmosphere, add the solvent (e.g., a mixture

of toluene and water) and the palladium catalyst (e.g.,

tetrakis(triphenylphosphine)palladium(0), 0.05 mmol).

Reaction: Heat the mixture to the desired temperature (typically 80-100 °C) and stir

vigorously for the required time (typically 2-24 hours), monitoring the reaction progress by a

suitable technique like TLC or GC-MS.

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can then be purified by column chromatography

on silica gel to yield the desired biaryl product.

Molecular Structure and Signaling Pathways
The utility of (3-Methoxyphenyl)boronic acid in Suzuki-Miyaura coupling is rooted in its

molecular structure, which facilitates the key steps of the catalytic cycle.
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The reaction is initiated by the oxidative addition of an organic halide to a Pd(0) complex. This

is followed by transmetalation with the boronic acid, which is activated by a base. The final step

is reductive elimination, which forms the C-C bond of the biaryl product and regenerates the

Pd(0) catalyst.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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